Cas no 100960-19-8 (7-\u200bChloro-\u200b5-\u200bsulfamoyl Hydrochlorothiazide)

• Product Name: 7-\u200bChloro-\u200b5-\u200bsulfamoyl Hydrochlorothiazide
• CAS No: 100960-19-8
• MF: C₇H₈ClN₃O₄S₂
• MW: 297.739117622375
• CID: 5229769
• Update Time: 2025-05-23

7-\u200bChloro-\u200b5-\u200bsulfamoyl Hydrochlorothiazide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine-5-sulfonamide, 7-chloro-3,4-dihydro-, 1,1-dioxide
• 7-\u200bChloro-\u200b5-\u200bsulfamoyl Hydrochlorothiazide

• Inchi： 1S/C7H8ClN3O4S2/c8-4-1-5(16(9,12)13)7-6(2-4)17(14,15)11-3-10-7/h1-2,10-11H,3H2,(H2,9,12,13)
• InChI Key： SNUZOFONGMKQAC-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Cl)=CC(S(N)(=O)=O)=C2NCN1

Additional information on 7-\u200bChloro-\u200b5-\u200bsulfamoyl Hydrochlorothiazide

Comprehensive Overview of 7-Chloro-5-sulfamoyl Hydrochlorothiazide (CAS No. 100960-19-8): Properties, Applications, and Research Insights

7-Chloro-5-sulfamoyl Hydrochlorothiazide (CAS No. 100960-19-8) is a specialized chemical compound with significant relevance in pharmaceutical research and development. This sulfonamide derivative is structurally related to thiazide diuretics, a class of compounds widely studied for their therapeutic potential. The presence of both chloro and sulfamoyl functional groups in its molecular framework contributes to its unique physicochemical properties, making it a subject of interest in drug discovery and medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their diverse biological activities. Researchers are particularly intrigued by the potential of 7-Chloro-5-sulfamoyl Hydrochlorothiazide as a scaffold for designing novel therapeutics. Its molecular structure, characterized by the 7-chloro substitution and 5-sulfamoyl moiety, offers opportunities for structural modifications to enhance bioavailability and target specificity. This aligns with current trends in precision medicine and personalized drug development, where molecular tailoring is key to addressing unmet medical needs.

The compound's CAS registry number (100960-19-8) serves as a unique identifier in global chemical databases, facilitating accurate tracking in pharmacological studies and regulatory submissions. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to characterize its purity and stability profile. These quality control measures are critical given the growing emphasis on drug safety standards and Good Manufacturing Practices (GMP) in the pharmaceutical industry.

From a therapeutic perspective, derivatives of Hydrochlorothiazide have historically shown efficacy in managing fluid retention. While 7-Chloro-5-sulfamoyl Hydrochlorothiazide itself isn't a marketed drug, its structural features make it a valuable intermediate in synthesizing potential candidates for cardiovascular research. This connects with widespread public interest in heart health supplements and natural diuretics, though it's important to note this compound is strictly for research purposes under controlled conditions.

Environmental and green chemistry considerations are increasingly important in compound development. The chloro-sulfamoyl structure of this molecule presents interesting challenges and opportunities for sustainable synthesis methods. Researchers are exploring catalytic processes and solvent-free reactions to improve the ecological footprint of producing such specialized chemicals, reflecting the industry's shift toward environmentally friendly pharmaceuticals.

In biochemical studies, the sulfamoyl group in 7-Chloro-5-sulfamoyl Hydrochlorothiazide demonstrates particular affinity for certain enzymes, making it a useful probe for investigating molecular recognition and enzyme inhibition mechanisms. This has implications for understanding metabolic pathways and developing targeted therapies, areas that consistently rank high in scientific literature searches and academic inquiries.

The stability profile of CAS 100960-19-8 under various pH conditions and temperatures has been documented in several pharmacokinetic studies. Such data is invaluable for formulators considering the compound's potential in drug delivery systems, especially with growing interest in controlled-release formulations and nanotechnology-based carriers. These advanced delivery methods represent a significant portion of current pharmaceutical patent filings.

From a regulatory standpoint, proper handling and documentation of 7-Chloro-5-sulfamoyl Hydrochlorothiazide is essential for research compliance. While not classified as hazardous under standard protocols, its use requires adherence to general laboratory safety practices. This aspect resonates with increasing public awareness about chemical safety and responsible research practices, topics frequently searched by students and professionals alike.

Ongoing investigations into the structure-activity relationship of this compound continue to yield valuable insights. Computational chemistry approaches, including molecular docking and QSAR modeling, are being applied to predict its interactions with biological targets. These methodologies align with the pharmaceutical industry's digital transformation and the integration of artificial intelligence in drug discovery, a hot topic in both academic and commercial research circles.

In summary, 7-Chloro-5-sulfamoyl Hydrochlorothiazide (CAS No. 100960-19-8) represents an important chemical entity in modern pharmaceutical science. Its unique structural features, combined with growing research into sulfonamide chemistry and diuretic mechanisms, position it as a compound of continuing interest. As the field moves toward more mechanism-based drug design and therapeutic innovation, such specialized molecules will undoubtedly play a crucial role in advancing medicinal chemistry knowledge and therapeutic development.